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Compound of Interest

4-Methoxy-3,5-
Compound Name:

dimethylbenzenesulfonyl chloride
CAS No.: 75157-75-4

Cat. No.: B1613285

Get Quote

\ J

CAS Number: 75157-75-4 Formula: C

H
CIO
S Primary Application: Electrophilic Sulfonylation Reagent / Diversity-Oriented Synthesis[1][2]

Molecular Weight & Stoichiometric Analysis[3][4]

For researchers engaged in high-throughput screening or precise organic synthesis,
understanding the exact mass profile of this compound is critical for stoichiometry and mass
spectrometry (MS) validation.[1]

Quantitative Data Profile
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Parameter Value Technical Context

) Used for molarity calculations
Average Molecular Weight 234.70 g/mol C
and reagent weighing.[1]

Based on

C,

H,
Monoisotopic Mass 234.0117 Da

Cl,

Ol

S. Critical for HRMS.

The primary peak observed in
Exact Mass 234.01 Da ] ]
high-resolution mass spec.[1]

Due to the natural abundance

of
Isotopic Pattern (M+2) ~36% relative abundance
Cl. Expect a distinct M+2 peak

at ~236 Da.[1]

Mass Spectrometry Implications

When characterizing reaction products via LC-MS, the presence of the chlorine atom imparts a
characteristic 3:1 ratio between the molecular ion [M]

and the isotope peak [M+2]

[1] In the hydrolyzed form (sulfonic acid), this pattern disappears, serving as a rapid diagnostic
for reagent quality.

Synthesis & Production Logic

The synthesis of 4-Methoxy-3,5-dimethylbenzenesulfonyl chloride is a classic example of
regioselective electrophilic aromatic substitution (S
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Ar).[1] The precursor, 2,6-dimethylanisole, possesses a unique substitution pattern that directs
the incoming chlorosulfonyl group to the para position relative to the methoxy group.[1]

Mechanistic Pathway[1][5]

 Activation: Chlorosulfonic acid (CISO

H) acts as both the solvent and the electrophile source.

o Directing Effects: The methoxy group (-OCH

) at position 1 is a strong ortho/para activator.[1] However, the ortho positions (2 and 6) are
blocked by methyl groups.

» Regioselectivity: The electrophile attacks position 4, which is para to the methoxy group and
meta to the methyl groups, minimizing steric hindrance while maximizing electronic
activation.

2,6-Dimethylanisole + 2 equiv CISO3H
(C9H120) <0°C (Exothermic)
\ : -H2504 | 4.Methoxy-3,5-dimethyl-
Sigma Complex - HCI ;
9| Intermediate ————® benzenesulfonyl chloride
(C9H11CIO3S)

Chlorosulfonic Acid
(CISO3H)

Click to download full resolution via product page

Figure 1: Regioselective chlorosulfonation of 2,6-dimethylanisole.[1] The steric bulk of the
methyl groups at positions 2 and 6 forces substitution to the 4-position.[1]

Reactivity & Applications in Drug Development[1]

As a sulfonyl chloride, this compound is a potent electrophile used primarily to introduce the (4-
methoxy-3,5-dimethylphenyl)sulfonyl moiety into target molecules.[1] This moiety serves two
primary functions in drug design:

o Pharmacophore Modulation: It modifies the lipophilicity and electronic properties of amines,
potentially improving bioavailability or binding affinity.
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 Building Block for Sulfonamides: It reacts with primary and secondary amines to form stable
sulfonamides, a privileged scaffold in medicinal chemistry (e.g., in the synthesis of
phenanthridine derivatives).

Experimental Protocol: General Sulfonylation

Note: This protocol assumes anhydrous conditions due to the moisture sensitivity of the
sulfonyl chloride.

o Preparation: Dissolve the amine substrate (1.0 equiv) in anhydrous Dichloromethane (DCM)
or Tetrahydrofuran (THF).[1]

o Base Addition: Add Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.2—1.5 equiv) to
scavenge the HCI byproduct.[1]

o Reagent Addition: Cool the solution to 0°C. Add 4-Methoxy-3,5-dimethylbenzenesulfonyl
chloride (1.0-1.1 equiv) portion-wise.

e Monitoring: Warm to room temperature. Monitor consumption of the amine via TLC or LC-MS
(Target mass = Amine MW + 234.7 - 36.5).[1]

o Workup: Quench with water, extract with DCM, and wash with dilute HCI (to remove excess
base) and brine.

Sulfonyl Chloride + Amine (R-NH2)

ucleophilic Attack

Tetrahedral Intermediate
(Sulfonyl Transfer)

Elimination of Cl-"-_
A |

HCI (Scavenged by Base)

Sulfonamide Product
(R-NH-S02-Ar)
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Figure 2: Nucleophilic substitution mechanism for sulfonamide formation.[1] The base is critical
to drive the equilibrium forward by neutralizing the generated acid.[1]

Handling, Stability & Storage

The integrity of 4-Methoxy-3,5-dimethylbenzenesulfonyl chloride is compromised by
moisture.[1] Hydrolysis converts the reactive acid chloride into the unreactive sulfonic acid (4-
methoxy-3,5-dimethylbenzenesulfonic acid).[1]

Self-Validating Purity Check

Before using the reagent in critical steps, perform a quick 1H NMR check in CDCI

 Intact Reagent: Look for the characteristic methyl singlets of the Ar-CH
(approx.[1] 2.3—-2.6 ppm) and O-CH
(approx.[1] 3.7-3.9 ppm).

o Hydrolyzed Impurity: A shift in these peaks, often accompanied by broadening due to acidic
protons, indicates hydrolysis.

Storage Recommendations:
o Temperature: 2—8°C (Refrigerated).
e Atmosphere: Store under Argon or Nitrogen.

o Container: Tightly sealed glass with parafilm; avoid long-term storage in plastic which may
allow moisture permeation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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